Cas no 2306276-76-4 (tert-butyl N-{[3-(fluoromethyl)oxetan-3-yl]methyl}carbamate)
tert-butyl N-{[3-(fluoromethyl)oxetan-3-yl]methyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[[3-(fluoromethyl)-3-oxetanyl]methyl]-, 1,1-dimethylethyl ester
- tert-butyl N-{[3-(fluoromethyl)oxetan-3-yl]methyl}carbamate
-
- Inchi: 1S/C10H18FNO3/c1-9(2,3)15-8(13)12-5-10(4-11)6-14-7-10/h4-7H2,1-3H3,(H,12,13)
- InChI Key: JUQJHDHLFXABSX-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NCC1(CF)COC1
tert-butyl N-{[3-(fluoromethyl)oxetan-3-yl]methyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHM9021-500MG |
tert-butyl N-{[3-(fluoromethyl)oxetan-3-yl]methyl}carbamate |
2306276-76-4 | 95% | 500MG |
¥ 2,560.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHM9021-1G |
tert-butyl N-{[3-(fluoromethyl)oxetan-3-yl]methyl}carbamate |
2306276-76-4 | 95% | 1g |
¥ 3,201.00 | 2023-04-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1544744-500mg |
Tert-butyl ((3-(fluoromethyl)oxetan-3-yl)methyl)carbamate |
2306276-76-4 | 98% | 500mg |
¥5720 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1544744-1g |
Tert-butyl ((3-(fluoromethyl)oxetan-3-yl)methyl)carbamate |
2306276-76-4 | 98% | 1g |
¥7691 | 2023-03-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHM9021-100mg |
tert-butyl N-{[3-(fluoromethyl)oxetan-3-yl]methyl}carbamate |
2306276-76-4 | 95% | 100mg |
¥1155.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHM9021-250mg |
tert-butyl N-{[3-(fluoromethyl)oxetan-3-yl]methyl}carbamate |
2306276-76-4 | 95% | 250mg |
¥1538.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHM9021-500mg |
tert-butyl N-{[3-(fluoromethyl)oxetan-3-yl]methyl}carbamate |
2306276-76-4 | 95% | 500mg |
¥2561.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHM9021-1g |
tert-butyl N-{[3-(fluoromethyl)oxetan-3-yl]methyl}carbamate |
2306276-76-4 | 95% | 1g |
¥3201.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHM9021-100.0mg |
tert-butyl N-{[3-(fluoromethyl)oxetan-3-yl]methyl}carbamate |
2306276-76-4 | 95% | 100.0mg |
¥1155.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHM9021-250.0mg |
tert-butyl N-{[3-(fluoromethyl)oxetan-3-yl]methyl}carbamate |
2306276-76-4 | 95% | 250.0mg |
¥1538.0000 | 2025-04-11 |
tert-butyl N-{[3-(fluoromethyl)oxetan-3-yl]methyl}carbamate Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on tert-butyl N-{[3-(fluoromethyl)oxetan-3-yl]methyl}carbamate
tert-butyl N-{[3-(fluoromethyl)oxetan-3-yl]methyl}carbamate (CAS No. 2306276-76-4): A Comprehensive Overview
In the realm of synthetic chemistry and pharmaceutical research, tert-butyl N-{[3-(fluoromethyl)oxetan-3-yl]methyl}carbamate (CAS No. 2306276-76-4) has emerged as a compound of significant interest. This molecule, characterized by its unique oxetane ring and fluoromethyl moiety, is widely utilized in the development of novel drug candidates and advanced materials. Its structural features, including the carbamate protecting group, make it a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly focusing on this compound due to its potential applications in medicinal chemistry, bioconjugation, and polymer science.
The tert-butyl N-{[3-(fluoromethyl)oxetan-3-yl]methyl}carbamate is particularly notable for its role in prodrug design and targeted drug delivery systems. The fluoromethyl group enhances the compound's metabolic stability, while the oxetane ring contributes to its conformational rigidity. These properties are critical in addressing challenges such as bioavailability and drug resistance, which are hot topics in modern pharmaceutical research. Additionally, the compound's compatibility with click chemistry and peptide coupling reactions has expanded its utility in biomaterial engineering.
From an industrial perspective, the demand for tert-butyl N-{[3-(fluoromethyl)oxetan-3-yl]methyl}carbamate is driven by its scalability and cost-effectiveness. Manufacturers are optimizing synthetic routes to produce high-purity batches, catering to the needs of contract research organizations (CROs) and academic laboratories. The compound's stability under various conditions also makes it a preferred choice for high-throughput screening and combinatorial chemistry applications. As the pharmaceutical industry shifts toward personalized medicine, intermediates like this are gaining traction for their role in designing patient-specific therapies.
Environmental and safety considerations are also integral to the discussion around tert-butyl N-{[3-(fluoromethyl)oxetan-3-yl]methyl}carbamate. While the compound is not classified as hazardous, its handling requires adherence to standard laboratory protocols. Researchers emphasize the importance of green chemistry principles in its synthesis, aligning with global trends toward sustainable manufacturing. This focus on sustainability resonates with the growing consumer and regulatory demand for eco-friendly pharmaceuticals.
In summary, tert-butyl N-{[3-(fluoromethyl)oxetan-3-yl]methyl}carbamate (CAS No. 2306276-76-4) represents a cutting-edge tool in chemical research. Its multifaceted applications, from drug discovery to material science, underscore its value in advancing scientific innovation. As the field evolves, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.
2306276-76-4 (tert-butyl N-{[3-(fluoromethyl)oxetan-3-yl]methyl}carbamate) Related Products
- 208105-83-3(N-Boc-3-(aminomethyl)-3-methyloxetane)
- 1393441-68-3(Tert-Butyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate)
- 184357-44-6(tert-butyl N-(3-hydroxy-2,2-dimethylpropyl)carbamate)
- 1443983-85-4(tert-butyl 3-(fluoromethyl)azetidine-1-carboxylate)
- 178181-51-6(Carbamic acid,(3-fluoropropyl)-, 1,1-dimethylethyl ester (9CI))
- 1158857-89-6(Carbamic acid, N-(3-methoxy-2,2-dimethylpropyl)-, 1,1-dimethylethyl ester)
- 1622091-60-4(Tert-butyl N-[[3-(aminomethyl)oxetan-3-yl]methyl]carbamate)
- 1415562-38-7(Tert-butyl (2-(2-oxa-6-azaspiro[3.3]heptan-6-yl)ethyl)carbamate)
- 1263285-88-6(Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate)
- 942308-05-6(tert-Butyl 3-(methoxymethyl)azetidine-1-carboxylate)